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Compound of Interest

Compound Name: 3,4-Difluoro-2-methylaniline

Cat. No.: B178413 Get Quote

CAS Number: 114153-09-2

This technical guide provides a comprehensive overview of 3,4-Difluoro-2-methylaniline, a

key building block for researchers, scientists, and professionals in drug development and

agrochemical synthesis. This document outlines its chemical properties, synthesis, and

spectroscopic data, presented in a format conducive to advanced research and development.

Chemical Properties and Data
3,4-Difluoro-2-methylaniline is a substituted aniline with the molecular formula C₇H₇F₂N. The

presence of two fluorine atoms on the benzene ring significantly influences its electronic

properties, lipophilicity, and metabolic stability, making it a valuable intermediate in the

synthesis of bioactive molecules.

Table 1: Physicochemical Properties of 3,4-Difluoro-2-methylaniline
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Property Value Reference

CAS Number 114153-09-2 N/A

Molecular Formula C₇H₇F₂N [1]

Molecular Weight 143.14 g/mol N/A

Monoisotopic Mass 143.05466 Da [1]

Predicted XlogP 1.8 [1]

Physical Form
Not specified (likely liquid or

low-melting solid)
N/A

Boiling Point Not specified N/A

Melting Point Not specified N/A

Synthesis of 3,4-Difluoro-2-methylaniline
While a specific, detailed experimental protocol for the synthesis of 3,4-Difluoro-2-
methylaniline is not readily available in public literature, a general and adaptable synthetic

route can be proposed based on established methodologies for analogous fluorinated anilines.

A common approach involves the nitration of a suitable difluoromethylbenzene precursor,

followed by the reduction of the nitro group to an amine.

Proposed Synthetic Pathway
A plausible synthetic route starts with 1,2-difluoro-3-methylbenzene. The synthesis would

proceed via electrophilic nitration to introduce a nitro group, followed by a reduction step.
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1,2-Difluoro-3-methylbenzene

Nitration
(HNO₃/H₂SO₄)

Step 1

1,2-Difluoro-3-methyl-4-nitrobenzene

Reduction
(e.g., Fe/HCl or H₂/Pd-C)

Step 2

3,4-Difluoro-2-methylaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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